Cas no 148-83-4 (Ostruthin Imperatorin)

• Product Name: Ostruthin Imperatorin
• CAS No: 148-83-4
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• MDL: MFCD07771988
• CID: 166387
• PubChem ID: 5281420
• Update Time: 2025-10-12

Ostruthin Imperatorin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-7-hydroxy-
• 6-[(2E)-3,7-dimethylocta-2,6-dienyl]-7-hydroxychromen-2-one
• 6-(3,7-Dimethyl-2,6-octadienyl)-7-hydroxycoumarin
• 6-(3,7-dimethyl-octa-2,6-dienyl)-7-hydroxy-chromen-2-one
• 6-(3,7-dimethyl-octa-2,6-dienyl)-7-hydroxy-coumarin
• 6-(3,7-Dimethyl-octa-2,6-dienyl)-7-hydroxy-cumarin
• 6-Geranyl-7-hydroxycoumarin
• Ostruthin
• Ostruthine
• IMPERATORIN(P)
• OSTRUTHIN IMPERATORIN
• 6-[(E)-3,7-Dimethyl-2,6-octadienyl]-7-hydroxy-2H-1-benzopyran-2-one
• 6-[(2E)-3,7-Dimethyl-2,6-octadienyl]-7-hydroxy-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one,7-dimethyl-2,6-octadienyl)-7-hydroxy-, (E)-
• 6-[(2E)-3,7-dimethylocta-2,6-dienyl]-7-hydroxy-chromen-2-one
• 2H-1-Benzopyran-2-one, 6-(3,7-dimethyl-2,6-octadienyl)-7-hydroxy-, (E)- (9CI)
• SCHEMBL2936121
• C09281
• NSC-83434
• OSTRUTHIN [MI]
• (E)-6-(3,7-dimethyl-2,6-octadienyl)-7-hydroxycoumarin
• 6-Geranyl-7-hydroxycoumarin, >=95% (LC/MS-ELSD)
• Coumarin, 6-(3,7-dimethyl-2,6-octadienyl)-7-hydroxy-, (E)-
• Coumarin,7-dimethyl-2,6-octadienyl)-7-hydroxy-, (E)-
• (E)-6-(3,7-dimethylocta-2,6-dien-1-yl)-7-hydroxy-2H-chromen-2-one
• 2H-1-Benzopyran-2-one,6-(3,7-dimethyl-2,6-octadienyl)-7-hydroxy-,(E)-
• ACon1_001218
• 6-(3,7-DIMETHYL-2,6-OCTADIENYL)UMBELLIFERONE
• SCHEMBL2936116
• AKOS040735765
• UNII-XHK3RR9BOR
• MEGxp0_001198
• (E)-6-(3,7-Dimethyl-2,6-octadienyl)-7-hydroxy-2H-1-benzopyran-2-one
• XHK3RR9BOR
• CHEMBL1812645
• CCRIS 8087
• CHEBI:69833
• 2H-1-Benzopyran-2-one, 6-(3,7-dimethyl-2,6-octadienyl)-7-hydroxy-, (E)-
• NS00097049
• Q21547160
• Coumarin, 6-(3,7-dimethyl-2,6-octadienyl)-7-hydroxy-,(E)-
• NSC 83434
• DTXSID601318569
• NSC83434
• 148-83-4
• CS-0591719
• HY-W506116
• 6-((2E)-3,7-dimethylocta-2,6-dienyl)-7-hydroxychromen-2-one
• 2H-1-Benzopyran-2-one, 6-(3,7-dimethyl-2,6-octadienyl)-7-hydroxy-, (E)-(9CI)
• 6-((2E)-3,7-dimethylocta-2,6-dienyl)-7-hydroxy-chromen-2-one
• Coumarin, 6-(3,7-dimethyl-2,6-octadienyl)-7-hydroxy-, (E)-(8CI)
• Ostruthin Imperatorin

• MDL： MFCD07771988
• Inchi： 1S/C19H22O3/c1-13(2)5-4-6-14(3)7-8-15-11-16-9-10-19(21)22-18(16)12-17(15)20/h5,7,9-12,20H,4,6,8H2,1-3H3/b14-7+
• InChI Key： INBMTJJPUABOQJ-VGOFMYFVSA-N
• SMILES： O1C(C=CC2=C1C=C(C(=C2)C/C=C(\C)/CC/C=C(\C)/C)O)=O

Computed Properties

• Exact Mass: 298.15700
• Monoisotopic Mass: 298.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 5.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.116
• Melting Point: 117-119°
• Boiling Point: 485.3 °C at 760 mmHg
• Flash Point: 200.3 °C
• Refractive Index: 1.573
• PSA: 50.44000
• LogP: 4.73380

Ostruthin Imperatorin Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones

Additional information on Ostruthin Imperatorin

Imperatorin (CAS No. 148-83-4) and Ostruthin: A Comprehensive Overview

Imperatorin, also known as Ostruthin, is a naturally occurring coumarin derivative with the CAS registry number CAS No. 148-83-4. This compound has garnered significant attention in recent years due to its diverse pharmacological activities and potential applications in the fields of medicine, cosmetics, and food science. In this article, we will delve into the structural properties, biological activities, and latest research findings related to Imperatorin and Ostruthin.

The chemical structure of Imperatorin (C₁₆H₁₆O₅) consists of a coumaran skeleton with a substituted benzene ring and a hydroxyl group at position 7 of the coumaran moiety. Its molecular formula is C₁₆H₁₆O₅, and its molecular weight is approximately 296 g/mol. The compound exhibits a yellow crystalline powder form and is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and methanol.

Ostruthin, another name for Imperatorin, is primarily found in various species of the Apiaceae family, including Petroselinum crispum (parsley) and Ferula assa-foetida. Recent studies have highlighted its presence in other plants, expanding its potential sources for extraction and utilization.

The extraction of Imperatorin from plant sources involves advanced techniques such as high-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC). These methods ensure high purity levels, which are essential for both research and commercial applications.

Imperatorin's biological activities have been extensively studied in recent years. One of the most notable findings is its potent anti-inflammatory properties, which are mediated through the inhibition of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukins (ILs). A study published in the journal "Phytotherapy Research" demonstrated that Ostruthin-enriched extracts significantly reduced inflammation in animal models, suggesting its potential as a natural anti-inflammatory agent.

In addition to its anti-inflammatory effects, CAS No. 148-83-4-derived compounds have shown promising antioxidant activity. Research indicates that Ostruthin's ability to scavenge free radicals contributes to its protective effects against oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

The antitumor potential of CAS No. 148-83-4-based compounds has also been explored extensively. A recent study published in "Oncotarget" revealed that imperatorol derivatives induce apoptosis in various cancer cell lines by modulating mitochondrial pathways and activating caspase enzymes.

< strong >Ostruthine's role in skin health has been another area of interest. strong > Studies suggest that it promotes collagen synthesis and enhances skin elasticity, making it a valuable ingredient in anti-aging skincare products.

The safety profile ofCAS No. 148-83-4 strong >compounds has been evaluated through acute and chronic toxicity studies.< strong >Ostruthine strong >has demonstrated low toxicity levels, with no significant adverse effects observed at therapeutic doses.

Looking ahead,< strong >Ostruthine strong >andCAS No. 148-83 -4 strong >compounds hold immense potential for drug development.< br / >< br />Future research directions include exploring their synergistic effects with other bioactive compounds,< br />optimizing delivery systems for enhanced bioavailability,< br />and investigating their efficacy in treating neglected tropical diseases.< br / >< br />In conclusion,< strong >Ostruthine strong >andCAS No. 148 -83 -4 strong >represent promising natural products with multifaceted applications.< br />Their continued exploration will undoubtedly contribute to advancements in medicine,< br />cosmetics,< br />and beyond.